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Compound of Interest

Compound Name: TM6089

Cat. No.: B1682919 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

The proper disposal of laboratory chemicals is paramount to ensuring the safety of personnel

and the protection of the environment. This guide provides detailed, step-by-step procedures

for the safe disposal of TM6089, identified as Methyltrioctylammonium 2-mercaptobenzoate

(CAS Number: 1027004-61-0). Adherence to these protocols is crucial for maintaining a safe

and compliant laboratory environment.

Immediate Safety Considerations
Before handling TM6089 for disposal, it is imperative to consult the substance's Safety Data

Sheet (SDS) and be familiar with its potential hazards. While comprehensive toxicological data

for TM6089 is not fully available, related compounds suggest it may cause skin, eye, and

respiratory irritation. Therefore, appropriate personal protective equipment (PPE) must be worn

at all times.

Required Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat to protect clothing and skin.
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Respiratory Protection: If handling in a poorly ventilated area or if aerosols may be

generated, a NIOSH-approved respirator is recommended.

Quantitative Data Summary
For quick reference, the key identifiers and physical properties of TM6089 are summarized in

the table below.

Property Value

Chemical Name Methyltrioctylammonium 2-mercaptobenzoate

Synonyms Trioctylmethylammonium thiosalicylate

CAS Number 1027004-61-0

Molecular Formula C₃₂H₅₉NO₂S

Molecular Weight 521.88 g/mol

Appearance Viscous liquid or low-melting solid

Melting Point < 10 °C

Step-by-Step Disposal Protocol
The following protocol outlines the approved procedure for the disposal of TM6089. This

process should be carried out in a designated waste handling area, preferably within a

chemical fume hood.

1. Waste Collection and Segregation:

Collect all waste materials containing TM6089, including unused product, contaminated

consumables (e.g., pipette tips, vials), and spill cleanup materials, in a dedicated and clearly

labeled waste container.

The container must be made of a material compatible with TM6089. A high-density

polyethylene (HDPE) or glass container is recommended.

Ensure the container is properly sealed to prevent leaks or spills.
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Crucially, do not mix TM6089 waste with other waste streams, especially strong oxidizing

agents, to avoid potentially hazardous reactions.

2. Waste Labeling:

Label the waste container clearly and accurately. The label must include:

The words "Hazardous Waste"

The full chemical name: "Methyltrioctylammonium 2-mercaptobenzoate"

The CAS Number: "1027004-61-0"

The primary hazards associated with the waste (e.g., "Irritant")

The date of waste accumulation.

3. Temporary Storage:

Store the sealed and labeled waste container in a designated, well-ventilated, and secure

hazardous waste accumulation area.

Ensure the storage area has secondary containment to control any potential leaks.

Store away from incompatible materials.

4. Final Disposal:

The recommended method for the final disposal of TM6089 is through a licensed and

certified hazardous waste disposal company.

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the waste.

Provide the EHS department with a complete and accurate description of the waste,

including its composition and volume.
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One disposal option that may be utilized by the licensed contractor is incineration in a

chemical incinerator equipped with an afterburner and scrubber, potentially after being

dissolved or mixed with a combustible solvent. This should only be performed by trained

professionals in a permitted facility.

5. Decontamination of Reusable Labware:

Any reusable labware (e.g., glassware) that has come into contact with TM6089 must be

thoroughly decontaminated.

Triple rinse the labware with a suitable solvent (e.g., ethanol or acetone) in a fume hood.

Collect the rinsate as hazardous waste and add it to the designated TM6089 waste

container.

After rinsing with solvent, the labware can be washed with soap and water.

Experimental Workflow for Disposal
The logical flow for the proper disposal of TM6089 is depicted in the diagram below. This

workflow emphasizes the critical decision points and procedural steps to ensure safety and

compliance.
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TM6089 Disposal Workflow

Start: TM6089 Waste Generated
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Contact Environmental Health
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Waste Transported and Disposed
of by Licensed Contractor

End: Disposal Complete

Collect Rinsate as
Hazardous Waste
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Caption: Logical workflow for the safe disposal of TM6089.
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By adhering to these procedures, researchers, scientists, and drug development professionals

can ensure the safe and compliant disposal of TM6089, thereby protecting themselves, their

colleagues, and the environment. Always prioritize safety and consult your institution's specific

guidelines for hazardous waste management.

To cite this document: BenchChem. [Proper Disposal of TM6089: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682919#tm6089-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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